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Compound of Interest

Compound Name: 5-Chlorosalicylic Acid

Cat. No.: B044635

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety protocols and logistical procedures for the handling and
disposal of 5-Chlorosalicylic Acid. Adherence to these instructions is critical for ensuring
personnel safety and maintaining a secure research environment. This document is intended
for researchers, scientists, and drug development professionals.

I. Hazard Identification and Personal Protective
Equipment (PPE)

5-Chlorosalicylic acid is a hazardous substance that is toxic if swallowed, causes skin and
eye irritation, and may cause respiratory irritation.[1][2][3] Appropriate PPE is mandatory to
prevent exposure.

Table 1: Personal Protective Equipment for 5-Chlorosalicylic Acid

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b044635?utm_src=pdf-interest
https://www.benchchem.com/product/b044635?utm_src=pdf-body
https://www.benchchem.com/product/b044635?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/80975.pdf
https://www.echemi.com/sds/5-chloro-2-hydroxybenzoicacid-pid_Seven213.html
https://molekula.com/catalog/321-14-2/90026813-5-chlorosalicylic-acid
https://www.benchchem.com/product/b044635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type Solid Form Solution/Suspension  Specifications
Safety glasses with ) Must comply with
] ) Chemical safety
side shields or OSHA 29 CFR

Eye and Face

chemical safety
goggles.[1][4]

goggles and a face
shield.[4][5]

1910.133 or European
Standard EN166.[1]

Chemical-resistant

Chemical-resistant

Inspect gloves for

Hand gloves (e.g., Nitrile, gloves (e.g., Nitrile, tears or holes before
Neoprene).[6][7] Butyl rubber).[7][8] and after use.
] ] Wear appropriate
Chemical-resistant ] )
protective clothing to
Body Laboratory coat.[9] apron or coveralls

over a lab coat.

prevent skin

exposure.[1]

Respiratory

Required if dust is
generated. Use a
NIOSH/MSHA-

approved respirator.[1]

[9]

Required if aerosols
are generated or if
working outside a

fume hood.

Follow OSHA
respirator regulations
(29 CFR 1910.134) or
European Standard
EN 149.[1]

Footwear

Closed-toe shoes.

Chemical-resistant
boots.[5]

Il. Operational Plan: Step-by-Step Handling

Procedures

Strict adherence to the following procedures is required to minimize the risk of exposure and

contamination.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.[1]

Keep the container tightly closed.[2][4] The storage area should be clearly labeled.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://pim-resources.coleparmer.com/sds/80975.pdf
https://www.himediadownloads.com/MSDS/GRM3283.pdf
https://www.himediadownloads.com/MSDS/GRM3283.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://pim-resources.coleparmer.com/sds/80975.pdf
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.oxfordlabfinechem.com/msds/(C-02669-110)%205-CHLORO%20SALICYLIC%20AICD%2098.pdf
https://pim-resources.coleparmer.com/sds/80975.pdf
https://pim-resources.coleparmer.com/sds/80975.pdf
https://www.oxfordlabfinechem.com/msds/(C-02669-110)%205-CHLORO%20SALICYLIC%20AICD%2098.pdf
https://pim-resources.coleparmer.com/sds/80975.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://pim-resources.coleparmer.com/sds/80975.pdf
https://www.echemi.com/sds/5-chloro-2-hydroxybenzoicacid-pid_Seven213.html
https://www.himediadownloads.com/MSDS/GRM3283.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Preparation and Weighing (Solid Form)

» Location: All handling of solid 5-Chlorosalicylic Acid must be conducted within a certified
chemical fume hood to minimize dust generation and inhalation.[1][9]

o PPE: Don all required PPE as specified in Table 1 for solid form.

» Weighing: Use a dedicated, clean weighing vessel. Tare the balance with the vessel before
adding the chemical. Handle the powder carefully to avoid creating dust clouds.

» Cleaning: After weighing, carefully clean the balance and surrounding area with a damp cloth
or towel to remove any residual dust.

Dissolving and Handling (Solution Form)

» Location: All procedures involving solutions of 5-Chlorosalicylic Acid should be performed
in a chemical fume hood.

e PPE: Wear the appropriate PPE for handling solutions as outlined in Table 1.

» Dissolving: When dissolving, add the solid 5-Chlorosalicylic Acid to the solvent slowly to
avoid splashing.

o Transferring: Use appropriate tools, such as a pipette or a graduated cylinder, to transfer the
solution.

lll. Disposal Plan: Waste Management

Proper disposal of 5-Chlorosalicylic Acid and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Unused or Expired Chemical

o Classification: 5-Chlorosalicylic Acid is considered hazardous waste.

» Disposal: Do not dispose of it down the drain.[4] The chemical waste must be collected in a
designated, labeled, and sealed container for disposal by a licensed professional waste
disposal service.[4]
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Contaminated Materials

e PPE: Used gloves, disposable lab coats, and other contaminated PPE should be placed in a
designated hazardous waste container immediately after use.

o Labware: Contaminated glassware should be decontaminated by rinsing with an appropriate
solvent in a fume hood. The rinsate must be collected as hazardous waste.

» Spill Debris: Any materials used to clean up spills of 5-Chlorosalicylic Acid (e.g., absorbent
pads, paper towels) must be disposed of as hazardous waste.

Spill Response

e Evacuation: Evacuate non-essential personnel from the area.
e Ventilation: Ensure the area is well-ventilated.[1]

o Cleanup: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust
generation, and place it into a suitable container for disposal.[1] For liquid spills, use an inert
absorbent material.

IV. Quantitative Data Summary

The following table summarizes the available quantitative data for 5-Chlorosalicylic Acid.

Table 2: Toxicological and Physical Data

Data Point Value Reference
Molecular Weight 172.57 g/mol [9]
Melting Point 172°C (341.6°F) [9]
Acute Toxicity, Oral (LD50,
250 mg/kg [10]
Rat)
GHS Hazard Statements H301, H315, H319, H335 [2][3]

V. Experimental Workflow Visualization
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The following diagram illustrates the standard operating procedure for the safe handling of 5-
Chlorosalicylic Acid, from initial receipt to final disposal.
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Caption: Workflow for Safe Handling of 5-Chlorosalicylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 5-Chlorosalicylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044635#personal-protective-equipment-for-handling-
5-chlorosalicylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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